Cas no 76886-87-8 (Butanoic acid, 3-oxo-2-phenoxy-, methyl ester)

• Product Name: Butanoic acid, 3-oxo-2-phenoxy-, methyl ester
• CAS No: 76886-87-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1781903
• PubChem ID: 12622824
• Update Time: 2025-04-21

Butanoic acid, 3-oxo-2-phenoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-2-phenoxy-, methyl ester
• methyl 3-oxo-2-phenoxybutanoate
• 76886-87-8
• DB-143118

• Inchi： 1S/C11H12O4/c1-8(12)10(11(13)14-2)15-9-6-4-3-5-7-9/h3-7,10H,1-2H3
• InChI Key： XCKQYSWCKMOUDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)OC)C(C)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų